3-fluoro-4-(1-methyl-1H-pyrazol-5-yl)benzoic acid

• Molecular Formula: C11H9FN2O2
• Molecular Weight: 220.20 g/mol
• IUPAC Name: 3-fluoro-4-(2-methylpyrazol-3-yl)benzoic acid
• InChI: InChI=1S/C11H9FN2O2/c1-14-10(4-5-13-14)8-3-2-7(11(15)16)6-9(8)12/h2-6H,1H3,(H,15,16)
• InChI Key: PGNFQYGRQRRKLX-UHFFFAOYSA-N
• Canonical SMILES: CN1C(=CC=N1)C2=C(C=C(C=C2)C(=O)O)F

Description

3-fluoro-4-(1-methyl-1H-pyrazol-5-yl)benzoic acid is a useful research compound. Its molecular formula is C11H9FN2O2 and its molecular weight is 220.20 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of 4-bromo-3-fluorobenzoic acid (220 mg, 1.0 mmol) in dioxane/H2O (5:1, 12 mL) was added K2CO3 (414 mg, 3.0 mmol), tetrakistriphenylphosphine Pd(0) (58 mg, 0.05 mmol) and 5-(5,5-dimethyl-1,3,2-dioxaborinan-2-yl)-1-methyl-1H-pyrazole (214 mg, 1.1 mmol). The reaction mixture was heated to 80° C. in a sealed tube for 12 h and was then partitioned between 6N NaOH and DCM. The pH of the aqueous phase was adjusted to ˜3 with 3M HCl and washed several times with DCM. The combined organic fractions were dried (Na2SO4), concentrated under vacuum and used directly without further purification (196 mg, 89%): LC-MS (ES) m/z=221 (M+H)+.